Cas no 898434-27-0 (N-(2-benzoyl-4-methylphenyl)-3-(ethanesulfonyl)benzamide)

• Product Name: N-(2-benzoyl-4-methylphenyl)-3-(ethanesulfonyl)benzamide
• CAS No: 898434-27-0
• MF: C₂₃H₂₁NO₄S
• MW: 407.48214507103
• CID: 5484161
• Update Time: 2025-05-22

N-(2-benzoyl-4-methylphenyl)-3-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-benzoyl-4-methylphenyl)-3-(ethylsulfonyl)-
• N-(2-benzoyl-4-methylphenyl)-3-(ethanesulfonyl)benzamide

• Inchi： 1S/C23H21NO4S/c1-3-29(27,28)19-11-7-10-18(15-19)23(26)24-21-13-12-16(2)14-20(21)22(25)17-8-5-4-6-9-17/h4-15H,3H2,1-2H3,(H,24,26)
• InChI Key： YVCYAPYUKYSJIP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C(=O)C1=CC=CC=C1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-benzoyl-4-methylphenyl)-3-(ethanesulfonyl)benzamide

Research Briefing on N-(2-benzoyl-4-methylphenyl)-3-(ethanesulfonyl)benzamide (CAS: 898434-27-0)

N-(2-benzoyl-4-methylphenyl)-3-(ethanesulfonyl)benzamide (CAS: 898434-27-0) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its benzamide core and ethanesulfonyl functional group, has been investigated for its role in modulating specific biological pathways, particularly those related to inflammation and oncology. Recent studies have explored its mechanism of action, pharmacokinetics, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

One of the key areas of research surrounding this molecule involves its interaction with nuclear receptors, such as the peroxisome proliferator-activated receptors (PPARs). PPARs play a critical role in lipid metabolism and inflammation, making them attractive targets for metabolic and inflammatory disorders. Preliminary data suggest that N-(2-benzoyl-4-methylphenyl)-3-(ethanesulfonyl)benzamide exhibits selective binding affinity for PPARγ, a subtype implicated in insulin sensitization and anti-inflammatory responses. This selectivity could potentially reduce the side effects associated with non-selective PPAR agonists, such as weight gain and fluid retention.

In addition to its potential as a PPAR modulator, recent studies have investigated the compound's role in cancer therapy. In vitro and in vivo experiments have demonstrated that N-(2-benzoyl-4-methylphenyl)-3-(ethanesulfonyl)benzamide inhibits the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. These effects are believed to be mediated through the downregulation of key oncogenic signaling pathways, including the PI3K/AKT and MAPK cascades. Furthermore, the compound has shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting its utility as an adjunct therapy in oncology.

Pharmacokinetic studies have revealed favorable properties of N-(2-benzoyl-4-methylphenyl)-3-(ethanesulfonyl)benzamide, including good oral bioavailability and a moderate half-life, which support its potential as an orally administered drug. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Recent advancements in structural modifications and formulation strategies aim to address these limitations, with some derivatives showing improved potency and safety profiles in preclinical testing.

In conclusion, N-(2-benzoyl-4-methylphenyl)-3-(ethanesulfonyl)benzamide represents a promising scaffold for the development of novel therapeutics targeting metabolic disorders and cancer. Ongoing research is focused on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in clinical settings. The compound's unique chemical structure and biological activity underscore its potential to address unmet medical needs in these areas.